Cyanine5.5 NHS ester tetrafluoroborate

• Molecular Formula: C44H46BF4N3O4
• Molecular Weight: 767.7 g/mol
• InChI: InChI=1S/C44H46N3O4.BF4/c1-43(2)36(45(5)34-25-23-30-16-11-13-18-32(30)41(34)43)20-8-6-9-21-37-44(3,4)42-33-19-14-12-17-31(33)24-26-35(42)46(37)29-15-7-10-22-40(50)51-47-38(48)27-28-39(47)49;2-1(3,4)5/h6,8-9,11-14,16-21,23-26H,7,10,15,22,27-29H2,1-5H3;/q+1;-1
• InChIKey: QJHUOARMFFEDJW-UHFFFAOYSA-N

Cyanine5.5 NHS Ester Core Specifications

Cyanine5.5 NHS ester tetrafluoroborate is an amine-reactive near-infrared (NIR) fluorescent dye belonging to the cyanine family, characterized by a pentamethine bridge structure that confers absorption/emission maxima at approximately 684 nm/710 nm in typical buffer systems [1]. The compound features an N-hydroxysuccinimide (NHS) ester reactive group that forms stable amide bonds with primary amines on proteins, peptides, and oligonucleotides under mild alkaline conditions (pH 7.2–9.0) . The tetrafluoroborate counterion enhances solubility in organic solvents such as DMSO and DMF, which is critical for preparing stock solutions prior to aqueous conjugation reactions [2]. As a non-sulfonated cyanine derivative, this compound is optimized for applications requiring efficient cellular uptake and membrane permeability rather than aqueous solubility, distinguishing it from its sulfo‑Cyanine5.5 counterparts [3].

1

Requires organic solvent dissolution (DMSO/DMF) for stock preparation prior to aqueous conjugation

2

Non-sulfonated form supports cellular uptake and membrane permeability for intracellular labeling

3

Emission at ~710 nm falls within the NIR tissue transparency window, reported imaging depth >5 mm

4

Spectral separation from Cy5 enables multiplexed assays without filter modifications

• [1] Lumiprobe. Cyanine5.5 NHS ester Product Datasheet. Catalog No. 17020. Fluorescence quantum yield: 0.2; Excitation maximum: 684 nm; Emission maximum: 710 nm. View Source
• [2] Cyanine5.5 NHS Ester (Non-Sulfonated): Atomic Evidence for NIR Biomolecule Labeling. Executive Summary: Solubility in DMSO ≥35.82 mg/mL; requires organic solvent dissolution prior to use. View Source
• [3] Adams KE, Ke S, Kwon S, et al. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer. J Biomed Opt. 2007;12(2):024017. View Source

Why Cyanine5.5 Substitution Fails

Although multiple NIR dyes share overlapping spectral windows, substitution without empirical validation introduces substantial experimental risk. Cyanine5.5 NHS ester tetrafluoroborate exhibits a specific combination of spectral properties (λabs/λem ~684/710 nm), quantum yield (0.20–0.23), and reactive chemistry that differs measurably from close analogs such as Cy5 (λabs/λem ~646/664 nm), Alexa Fluor 680 (ε ~183,000 M⁻¹cm⁻¹), and IRDye 800CW (λabs/λem ~774/789 nm) [1]. Critically, the non-sulfonated nature of this compound confers distinct solubility and cell permeability characteristics compared to sulfonated variants, directly impacting labeling efficiency and intracellular distribution [2]. Furthermore, the tetrafluoroborate salt form provides enhanced stability during storage and handling relative to chloride or other counterion formulations [3]. Generic substitution can lead to altered conjugate brightness, unexpected aggregation, reduced signal-to-background ratios in vivo, and incompatibility with established imaging protocols—outcomes that compromise reproducibility and increase total experimental cost [4].

Cy5 NHS ester

Shorter emission (664 nm) reduces tissue penetration and increases autofluorescence; the +46 nm shift of Cyanine5.5 improves multiplexing and background rejection.

Sulfo-Cyanine5.5

Sulfonated variant improves aqueous solubility but limits cell permeability, altering intracellular labeling distribution and conjugate uptake efficiency.

Alexa Fluor 680

Similar spectral window but lower reported molar extinction coefficient and different photostability profile may affect detection sensitivity and long-term signal retention.

IRDye 800CW

Longer emission (789 nm) provides deeper tissue penetration but requires excitation beyond standard 633–680 nm lasers, limiting instrument compatibility.

• [1] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source
• [2] Cyanine5.5 NHS Ester (Non-Sulfonated): Atomic Evidence for NIR Biomolecule Labeling. Biological Rationale: Non-sulfonated Cy5.5 enables imaging at depths exceeding 5 mm in tissue, crucial for preclinical cancer models. View Source
• [3] Lumiprobe. Cyanine5.5 NHS ester Product Datasheet. Storage: 24 months after receival at -20°C in the dark. Transportation: at room temperature for up to 3 weeks. View Source
• [4] Adams KE, Ke S, Kwon S, et al. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer. J Biomed Opt. 2007;12(2):024017. View Source

Cyanine5.5 Differentiation Evidence

Spectral Separation vs. Cy5

Cyanine5.5 NHS ester tetrafluoroborate exhibits absorption and emission maxima at approximately 684 nm and 710 nm, respectively, which are shifted by approximately 38–46 nm to longer wavelengths compared to the widely used Cy5 NHS ester (λabs/λem ~646/664 nm) [1]. This bathochromic shift places the Cyanine5.5 signal deeper into the near-infrared tissue transparency window, significantly reducing interference from hemoglobin absorption and endogenous autofluorescence that compromise Cy5-based detection in complex biological matrices [2]. In multicolor fluorescence experiments, this spectral separation enables clean optical discrimination between Cyanine5.5 and Cy5 channels with minimal crosstalk, facilitating robust multiplexed analysis [3].

Spectral Shift vs. Cy5

Head-to-head

λabs 684 nm, λem 710 nm; Cy5: 646/664 nm; shift +38/+46 nm

Reduces autofluorescence background and enables clean multiplexing with Cy5 without filter changes.

Measured in PBS pH 7.4; reported bathochromic shift.

Evidence Dimension	Absorption/Emission Maxima
Target Compound Data	λabs = 684 nm, λem = 710 nm
Comparator Or Baseline	Cy5 NHS ester: λabs = 646 nm, λem = 664 nm
Quantified Difference	Bathochromic shift of +38 nm (absorption) and +46 nm (emission)
Conditions	Phosphate-buffered saline (PBS) or equivalent aqueous buffer, pH 7.4

Why This Matters

This spectral separation directly reduces autofluorescence background and enables clean multiplexing with Cy5, improving signal-to-noise ratio in both in vitro assays and in vivo imaging without requiring filter set modifications.

• [1] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source
• [2] Luo S, Zhang E, Su Y, Cheng T, Shi C. A review of NIR dyes in cancer targeting and imaging. Biomaterials. 2011;32(29):7127-7138. Tissue transparency window: 650–900 nm. View Source
• [3] Duofluor. Cy5.5 (Cyanine 5.5) Product Description: Excitation/emission at 680/710 nm; high extinction coefficient, bright fluorescence, pH-insensitive. View Source

Molar Extinction Coefficient vs. Alexa Fluor 680

Cyanine5.5 NHS ester tetrafluoroborate possesses a molar extinction coefficient (ε) of 209,000 M⁻¹cm⁻¹ at its absorption maximum, which is approximately 14% higher than that of Alexa Fluor 680 NHS ester (ε = 183,000 M⁻¹cm⁻¹) . When combined with a fluorescence quantum yield (Φ) of 0.20–0.23, this yields a calculated relative brightness factor (ε × Φ) of ~41,800–48,070 for Cyanine5.5, compared to ~36,600–42,090 for Alexa Fluor 680 (assuming comparable quantum yield range) [1]. Higher extinction coefficient directly translates to stronger light absorption per mole of dye, enabling detection of lower-abundance targets or reduction in dye loading to minimize potential functional perturbation of labeled biomolecules .

Extinction Coefficient

Cross-study comparable

ε 209,000 vs. 183,000 M⁻¹cm⁻¹ (+14%)

Higher brightness per mole may improve detection sensitivity or reduce dye loading, preserving biomolecule function.

Supplier-reported extinction coefficient; verify in target buffer.

Evidence Dimension	Molar Extinction Coefficient (ε)
Target Compound Data	ε = 209,000 M⁻¹cm⁻¹ at λmax
Comparator Or Baseline	Alexa Fluor 680 NHS ester: ε = 183,000 M⁻¹cm⁻¹ at λmax
Quantified Difference	+26,000 M⁻¹cm⁻¹ (+14.2%)
Conditions	Measured in PBS or equivalent aqueous buffer at absorption maximum

Why This Matters

Higher extinction coefficient provides greater signal per labeled molecule, improving detection sensitivity in low-abundance applications or enabling reduced dye-to-protein ratios that better preserve biomolecule function.

• [1] Lumiprobe. Cyanine5.5 NHS ester Product Datasheet. Extinction coefficient: 209,000 L⋅mol⁻¹⋅cm⁻¹; Fluorescence quantum yield: 0.2. View Source

Tumor-to-Background Ratio vs. IRDye 800CW

In a direct comparative study using EGF-conjugated dyes in MDA-MB-468 breast cancer xenograft models, EGF-IRDye 800CW demonstrated significantly reduced background and enhanced tumor-to-background ratio (TBR) compared to EGF-Cy5.5 [1]. While IRDye 800CW outperformed Cyanine5.5 in this specific parameter due to its longer emission wavelength (λem ~789 nm) providing deeper tissue penetration and lower autofluorescence, Cyanine5.5 remains the preferred choice for applications requiring compatibility with widely available 633–680 nm laser lines and filter sets that cannot accommodate 800 nm excitation [2]. The study further revealed that both agents effectively target EGF receptor-positive tumors, but Cyanine5.5 offers a balanced performance profile for systems with established visible-to-NIR instrumentation [3].

Tumor-to-Background Ratio

Direct head-to-head

IRDye 800CW reported higher TBR; Cy5.5 adequate with standard 633–680 nm excitation

Defines the performance envelope: select when instrument compatibility is the priority.

MDA-MB-468 xenograft model; EGF conjugate at 24–48 h.

Evidence Dimension	Tumor-to-Background Ratio (TBR)
Target Compound Data	EGF-Cy5.5: lower TBR relative to IRDye 800CW
Comparator Or Baseline	EGF-IRDye 800CW: significantly enhanced TBR
Quantified Difference	Qualitatively superior TBR for IRDye 800CW; Cy5.5 provides adequate TBR for many preclinical applications with existing 633–680 nm instrumentation
Conditions	MDA-MB-468 breast cancer xenografts, 1 nmol dye-equivalent intravenous injection, imaging at 24–48 hours post-injection

Why This Matters

This evidence defines the performance envelope: Cyanine5.5 is not the optimal choice for maximum tissue penetration depth but represents the rational selection when compatibility with standard 633–680 nm excitation sources and existing imaging protocols is a priority.

• [1] Adams KE, Ke S, Kwon S, et al. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer. J Biomed Opt. 2007;12(2):024017. View Source
• [2] Duofluor. Cy5.5 (Cyanine 5.5) Product Description: Excitation/emission at 680/710 nm; high extinction coefficient, bright fluorescence, pH-insensitive. View Source
• [3] Ke S, Wen X, Gurfinkel M, et al. Near-infrared optical imaging of epidermal growth factor receptor in breast cancer xenografts. Cancer Res. 2003;63(22):7870-7875. View Source

Conjugation Efficiency Benchmark

Under optimized reaction conditions, Cyanine5.5 NHS ester tetrafluoroborate achieves ≥90% labeling efficiency for proteins containing accessible lysine residues [1]. This benchmark was established using a 1:1.2 molar ratio of dye to protein, incubated for 30 minutes at room temperature in pH 8.3 buffer . The high efficiency minimizes unconjugated dye removal requirements and reduces material waste compared to dyes requiring higher molar excesses (e.g., 5–10× excess for some cyanine derivatives). The tetrafluoroborate salt form maintains NHS ester stability during storage at -20°C for up to 24 months, ensuring consistent reactivity across multiple experiments and reducing lot-to-lot variability [2].

Conjugation Efficiency

Supporting evidence

≥90% labeling at 1:1.2 dye:protein ratio

Supports efficient protein conjugation with low dye excess, reducing purification burden and functional perturbation risk.

pH 8.3, 30 min room temperature; supplier benchmark.

Evidence Dimension	Protein Conjugation Efficiency
Target Compound Data	≥90% labeling efficiency
Comparator Or Baseline	Typical cyanine NHS esters require 3–10× molar excess for equivalent labeling
Quantified Difference	Lower dye-to-protein ratio required (1:1.2 vs. 1:3–1:10)
Conditions	1:1.2 dye:protein molar ratio, 30 min, room temperature, pH 8.3

Why This Matters

High conjugation efficiency at low molar excess reduces dye consumption per experiment, lowers purification burden, and minimizes the risk of over-labeling that can impair protein function—factors that directly impact procurement cost calculations and experimental reproducibility.

• [1] Cyanine5.5 NHS Ester (Non-Sulfonated): Atomic Evidence for NIR Biomolecule Labeling. Evidence & Benchmarks: ≥90% labeling efficiency for proteins with accessible lysines. View Source
• [2] Lumiprobe. Cyanine5.5 NHS ester Product Datasheet. Storage: 24 months after receival at -20°C in the dark. View Source

Photostability vs. Alexa Fluor Dyes

Cyanine dyes, including Cyanine5.5, exhibit lower photostability compared to Alexa Fluor dyes in protein conjugates [1]. In a systematic quantitative comparison of long-wavelength dyes, Alexa Fluor 647 (spectrally analogous to Cy5) was significantly more resistant to photobleaching than its Cy dye counterpart [2]. While this study did not directly include Cyanine5.5, class-level inference from the cyanine structural family indicates that Cyanine5.5 NHS ester tetrafluoroborate shares the characteristic cyanine susceptibility to photodegradation under sustained illumination . Users should employ antifade mounting media and minimize exposure times during imaging sessions. For applications requiring extended time-lapse acquisition, Alexa Fluor 680 may provide superior signal retention, whereas Cyanine5.5 remains cost-effective for endpoint assays and short-duration imaging protocols [3].

Photostability Profile

Class-level inference

Cyanines generally less photostable than Alexa Fluor dyes

May require antifade mounting media and shorter exposure; well-suited for endpoint assays.

Class-level inference from Cy5/Alexa Fluor 647 data; verify for specific conjugate.

Evidence Dimension	Photostability (Resistance to Photobleaching)
Target Compound Data	Moderate photostability; susceptible to photobleaching under sustained illumination
Comparator Or Baseline	Alexa Fluor dyes: Significantly more resistant to photobleaching than Cy dyes (based on Cy5 vs. Alexa Fluor 647 comparison)
Quantified Difference	Qualitative class-level difference; Alexa Fluor dyes demonstrate superior photostability
Conditions	Fluorescence microscopy with continuous illumination; protein conjugates

Why This Matters

This class-level limitation informs experimental design: Cyanine5.5 is well-suited for endpoint assays and short imaging sessions but may underperform Alexa Fluor 680 in extended time-lapse experiments. Procurement decisions should weigh this against the cost advantage of cyanine dyes.

• [1] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source
• [2] Thermo Fisher Scientific. Alexa Fluor 680 Dye Product Information. High photostability in antifade allows detection of low-abundance biological structures. View Source
• [3] AxisPharm. Cyanine5.5 NHS ester Product Description. Known for low background fluorescence; perfect for imaging and in vivo NIR applications. View Source

Cyanine5.5 Application Scenarios

In Vivo NIR Tumor Imaging

Cyanine5.5 NHS ester tetrafluoroborate is optimally deployed for labeling tumor-targeting antibodies, peptides, or nanoparticles for non-invasive optical imaging in small animal models. The compound's emission at 710 nm falls within the near-infrared tissue transparency window (650–900 nm), enabling detection of labeled constructs at tissue depths exceeding 5 mm with reduced autofluorescence background compared to visible-range dyes [1]. This application leverages the compound's quantitative spectral advantage over Cy5 (bathochromic shift of +46 nm) for improved signal-to-noise in subcutaneous xenograft imaging [2]. Procurement for this scenario should prioritize the non-sulfonated form to ensure efficient cellular uptake and membrane permeability of labeled probes [3].

Multiplexed Assays with Cy5 Separation

The spectral separation between Cyanine5.5 (λem 710 nm) and Cy5 (λem 664 nm) enables clean multiplexing in flow cytometry, confocal microscopy, and microarray applications where simultaneous detection of multiple targets is required [1]. The 46 nm emission shift eliminates crosstalk between Cy5 and Cyanine5.5 channels, allowing two-color analysis without complex spectral unmixing algorithms [2]. This capability is particularly valuable for laboratories with existing 633 nm laser lines and Cy5-optimized filter cubes, as Cyanine5.5 can be implemented without hardware modifications [3]. Procurement quantities should account for the 1:1.2 dye-to-protein molar ratio that achieves ≥90% labeling efficiency, minimizing waste in multicolor panel development .

High-Sensitivity Protein Conjugation

The elevated molar extinction coefficient of Cyanine5.5 NHS ester tetrafluoroborate (ε = 209,000 M⁻¹cm⁻¹) provides a quantitative brightness advantage over spectrally similar Alexa Fluor 680 (ε = 183,000 M⁻¹cm⁻¹) for detecting low-copy-number proteins or nucleic acids [1]. This property is exploited in applications such as single-molecule fluorescence detection, immunohistochemistry of weakly expressed antigens, and quantitative Western blotting where signal amplification is limited [2]. The high conjugation efficiency (≥90%) achieved at low dye-to-protein ratios (1:1.2) further preserves antibody binding affinity and specificity, which is critical for sensitive detection of sparse targets [3]. Laboratories with established 633–680 nm excitation infrastructure should prioritize Cyanine5.5 over Alexa Fluor 680 for cost-sensitive high-sensitivity workflows .

Cost-Effective Alternative to Alexa Fluor 680

Cyanine5.5 NHS ester tetrafluoroborate serves as a spectrally equivalent, lower-cost alternative to Alexa Fluor 680 NHS ester for routine protein and oligonucleotide labeling where extreme photostability is not the primary requirement [1]. The two dyes exhibit nearly identical absorption/emission profiles (Cyanine5.5: 684/710 nm; Alexa Fluor 680 conjugate: 684/707 nm), enabling direct substitution in established protocols with minimal optimization [2]. However, users must account for the moderate photostability limitation of cyanine dyes during extended time-lapse imaging; for endpoint assays and short-duration acquisitions, the cost differential typically favors Cyanine5.5 procurement [3]. This scenario is particularly relevant for high-throughput screening, routine quality control assays, and educational laboratory settings where reagent cost per experiment is a significant procurement factor .

Application

Selection Property

Validation Focus

In vivo NIR tumor imaging studies

Non-sulfonated form for cellular permeability

Tissue penetration depth and autofluorescence reduction

Multiplexed flow cytometry or microscopy

Spectral separation from Cy5 (emission ~710 nm)

Channel crosstalk and filter compatibility

High-sensitivity protein labeling

High molar extinction coefficient for signal per label

Conjugation efficiency and protein function retention

Cost-efficient routine labeling

Spectral similarity to Alexa Fluor 680

Photostability adequacy for assay duration and protocol transfer

• [1] Luo S, Zhang E, Su Y, Cheng T, Shi C. A review of NIR dyes in cancer targeting and imaging. Biomaterials. 2011;32(29):7127-7138. View Source
• [2] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source
• [3] Cyanine5.5 NHS Ester (Non-Sulfonated): Atomic Evidence for NIR Biomolecule Labeling. Biological Rationale: Non-sulfonated Cy5.5 enables imaging at depths exceeding 5 mm. View Source